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Compound Name: 4-O-Demethylisokadsurenin D
Cat. No.: B15589619
Get Quote
\ J

CAS Number: 89104-59-6 Molecular Formula: C20H2205 Molecular Weight: 342.4 g/mol

Introduction

4-0O-Demethylisokadsurenin D is a naturally occurring lignan that has been isolated from the
plant Piper kadsura (Choisy) Ohwi.[1][2][3] Lignans are a class of polyphenolic compounds
known for their diverse biological activities, and extracts from Piper kadsura have been
traditionally used in East Asian medicine for the treatment of conditions like rheumatic
diseases.[1] Pharmacological studies on the extracts and compounds from Piper kadsura have
indicated a range of activities, including anti-inflammatory, analgesic, antioxidant,
neuroprotective, anticancer, and antiviral effects.[1] However, specific in-depth research on 4-
O-Demethylisokadsurenin D itself is limited in publicly available scientific literature. This
guide aims to synthesize the available information and provide a framework for future research
and development.

Physicochemical Properties

While detailed experimental data on the physicochemical properties of 4-O-
Demethylisokadsurenin D are not extensively reported, its chemical structure suggests itis a
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relatively non-polar molecule, soluble in organic solvents like chloroform, dichloromethane,
ethyl acetate, and DMSO.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D

Property Value Source

CAS Number 89104-59-6 --INVALID-LINK--
Molecular Formula C20H2205 --INVALID-LINK--
Molecular Weight 342.4 g/mol --INVALID-LINK--
Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl --INVALID-LINK--
Acetate, DMSO, Acetone

Biological Activities and Potential Therapeutic Areas

The broader class of lignans and extracts from Piper kadsura have demonstrated a variety of
biological activities, suggesting potential therapeutic applications for 4-O-
Demethylisokadsurenin D. It is important to note that the following are inferred from related
compounds and extracts, and specific studies on 4-O-Demethylisokadsurenin D are needed
for confirmation.

Anti-Inflammatory Activity

Extracts of Piper kadsura have shown potent anti-inflammatory effects.[2] For instance, the n-
hexane and chloroform soluble fractions of a methanol extract demonstrated significant
inhibition of nitric oxide (NO) production in LPS-activated BV-2 microglial cells.[4][5] This
suggests that compounds within these fractions, which would likely include 4-O-
Demethylisokadsurenin D, may possess anti-neuroinflammatory properties.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://blacpma.ms-editions.cl/index.php/blacpma/article/download/45/39/77
https://www.tandfonline.com/doi/full/10.3109/14756366.2010.496363
https://pubmed.ncbi.nlm.nih.gov/20687793/
https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anticancer Activity

Lignans as a chemical class are known to possess antitumor activities.[6] While no specific
studies on the anticancer effects of 4-O-Demethylisokadsurenin D were identified, other
compounds isolated from Piper kadsura have exhibited cytotoxicity against various human
tumor cell lines, including A549 (lung), SK-OV-3 (ovarian), SK-MEL-2 (skin), and HCT15 (colon)
cells.[5]

Neuroprotective Effects

The inhibition of NO production in microglial cells by Piper kadsura extracts points towards a
potential neuroprotective role.[4][5] Neuroinflammation is a key factor in the pathogenesis of
various neurodegenerative diseases.

Experimental Protocols

Detailed experimental protocols specifically for 4-O-Demethylisokadsurenin D are not
available. However, general methodologies for the isolation and study of lignans from Piper
kadsura can be adapted.

Isolation and Purification

A general workflow for the isolation of lignans from Piper kadsura is outlined below.
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Caption: General workflow for the isolation of 4-O-Demethylisokadsurenin D.

In Vitro Anti-Inflammatory Assay (Nitric Oxide
Production)

A common method to assess the anti-inflammatory potential of natural products is to measure
their effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage
or microglial cell lines (e.g., RAW 264.7 or BV-2).

Table 2: Example Protocol for In Vitro NO Production Assay
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Step Description

Culture RAW 264.7 or BV-2 cells in appropriate

1. Cell Culture i .
media and conditions.

Pre-treat cells with varying concentrations of 4-

2. Treatment ) )
O-Demethylisokadsurenin D for 1 hour.

Stimulate the cells with LPS (e.g., 1 pg/mL) for
24 hours.

3. Stimulation

Measure the amount of nitrite (a stable product
4. NO Measurement of NO) in the culture supernatant using the

Griess reagent.

Calculate the percentage inhibition of NO
5. Data Analysis production compared to the LPS-only treated

control. Determine the ICso value.

Signaling Pathways

The precise signaling pathways modulated by 4-O-Demethylisokadsurenin D have not been
elucidated. However, based on the known anti-inflammatory effects of Piper kadsura extracts, it
is plausible that it may interfere with pro-inflammatory signaling cascades.
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Caption: A hypothesized signaling pathway for the anti-inflammatory action.

Future Research Directions

4-0O-Demethylisokadsurenin D represents a promising but understudied natural product.
Future research should focus on:

o Comprehensive Biological Screening: Evaluating its activity in a wider range of assays for
anti-inflammatory, anticancer, neuroprotective, and other potential therapeutic effects.
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e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways through which it exerts its biological effects.

« In Vivo Efficacy and Safety: Conducting animal studies to determine its efficacy,
pharmacokinetic profile, and toxicological properties.

e Synthesis and Analogue Development: Developing a synthetic route to enable the production
of larger quantities and the creation of novel analogues with improved activity and properties.

Conclusion

4-O-Demethylisokadsurenin D is a lignan with potential therapeutic value, inferred from the
known biological activities of its plant source, Piper kadsura, and the broader class of lignans.
While current specific data on this compound is scarce, its chemical nature and the
pharmacological profile of related compounds suggest that it warrants further investigation as a
potential lead for drug discovery, particularly in the areas of inflammatory and
neurodegenerative diseases. The generation of robust quantitative data and detailed
mechanistic studies are critical next steps to unlock the full therapeutic potential of this natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Piper kadsura (Choisy) Ohwi: A comprehensive review of botany, traditional uses,
phytochemistry, pharmacology, and quality control - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
o 3. researchgate.net [researchgate.net]
e 4. tandfonline.com [tandfonline.com]

e 5. The chemical constituents of Piper kadsura and their cytotoxic and anti-neuroinflammtaory
activities - PubMed [pubmed.ncbi.nlm.nih.gov]

6. acgpubs.org [acgpubs.org]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15589619/docs?utm_src=pdf-body#4-o-demethylisokadsurenin-d-an-in-depth-technical-overview
https://www.benchchem.com/product/b15589619?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/40505754/
https://pubmed.ncbi.nlm.nih.gov/40505754/
https://blacpma.ms-editions.cl/index.php/blacpma/article/download/45/39/77
https://www.researchgate.net/publication/341816094_Phytochemistry_and_anti-inflammatory_activities_of_Piper_kadsura_Choisy_Ohwi_-a_review
https://www.tandfonline.com/doi/full/10.3109/14756366.2010.496363
https://pubmed.ncbi.nlm.nih.gov/20687793/
https://pubmed.ncbi.nlm.nih.gov/20687793/
https://www.acgpubs.org/doc/20230904104952A2-403-RNP-2304-2765.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [4-O-Demethylisokadsurenin D: An In-Depth Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589619/docs#4-o0-demethylisokadsurenin-d-an-in-
depth-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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